Cas no 1261769-90-7 (2-(5-Hydroxynaphthalen-2-yl)acetonitrile)

• Product Name: 2-(5-Hydroxynaphthalen-2-yl)acetonitrile
• CAS No: 1261769-90-7
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935421
• Update Time: 2025-10-28

2-(5-Hydroxynaphthalen-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-hydroxynaphthalen-2-yl)acetonitrile
• 2-(5-Hydroxynaphthalen-2-yl)acetonitrile

• Inchi： 1S/C12H9NO/c13-7-6-9-4-5-11-10(8-9)2-1-3-12(11)14/h1-5,8,14H,6H2
• InChI Key： XJWKQMQZKKPYDU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=C(CC#N)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 44

Additional information on 2-(5-Hydroxynaphthalen-2-yl)acetonitrile

Introduction to 2-(5-Hydroxynaphthalen-2-yl)acetonitrile (CAS No. 1261769-90-7)

2-(5-Hydroxynaphthalen-2-yl)acetonitrile, also known by its CAS number 1261769-90-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthalene ring with a hydroxyl group and an acetonitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(5-Hydroxynaphthalen-2-yl)acetonitrile is C₁₃H₁₀O₂N, and its molecular weight is approximately 214.22 g/mol. The compound's structural features contribute to its solubility, stability, and reactivity, which are crucial factors in its potential use in drug development and other chemical processes.

In recent years, the study of 2-(5-Hydroxynaphthalen-2-yl)acetonitrile has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These findings have sparked interest in exploring its potential as a lead compound for the development of new drugs.

Anti-inflammatory Properties: One of the key areas of research on 2-(5-Hydroxynaphthalen-2-yl)acetonitrile is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

Antioxidant Activity: Another significant aspect of 2-(5-Hydroxynaphthalen-2-yl)acetonitrile is its antioxidant properties. The presence of the hydroxyl group on the naphthalene ring contributes to its ability to scavenge free radicals and reduce oxidative stress. This characteristic is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

Anticancer Potential: The anticancer properties of 2-(5-Hydroxynaphthalen-2-yl)acetonitrile have also been extensively studied. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

Beyond its therapeutic applications, 2-(5-Hydroxynaphthalen-2-yl)acetonitrile has also been investigated for its use as a building block in organic synthesis. Its unique structure makes it a versatile intermediate for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its use in the development of new materials and functional compounds.

In terms of safety and handling, it is important to note that while 2-(5-Hydroxynaphthalen-2-yl)acetonitrile is not classified as a hazardous material, proper precautions should be taken during handling to ensure safety. This includes wearing appropriate personal protective equipment (PPE) and working in a well-ventilated area.

The future outlook for research on 2-(5-Hydroxynaphthalen-2-yl)acetonitrile is promising. Ongoing studies are focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to understand the mechanisms underlying its biological activities at a molecular level.

In conclusion, 2-(5-Hydroxynaphthalen-2-yl)acetonitrile (CAS No. 1261769-90-7) is a multifunctional compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development.